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Compound of Interest

Compound Name:
1-(7-bromo-9,9-difluoro-9H-

fluoren-2-yl)-2-chloroethanone

CAS No.: 1378387-81-5

Cat. No.: B1526085

Get Quote

Introduction: The Unique Reactivity of α-Chloro
Ketones
α-Chloro ketones are a versatile class of organic compounds characterized by a ketone

functional group with a chlorine atom on the adjacent (alpha) carbon. This arrangement of a

carbonyl group and a halogen creates a molecule with two electrophilic centers: the carbonyl

carbon and the α-carbon. This dual reactivity makes α-chloro ketones valuable synthetic

intermediates in a wide range of chemical transformations, enabling the construction of

complex molecular architectures, including carbocyclic and heterocyclic systems often found in

pharmaceuticals and natural products.

This guide provides an in-depth exploration of the experimental setup for key reactions

involving α-chloro ketones. It is designed for researchers, scientists, and drug development

professionals, offering not just procedural steps but also the underlying chemical principles and

practical insights to ensure successful and safe experimentation.
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Core Concept: The Dichotomy of Reactivity
The reactivity of an α-chloro ketone is fundamentally governed by the interplay between its two

electrophilic sites. The choice of reagents and reaction conditions dictates which pathway is

favored, leading to a diverse array of products. Understanding this dichotomy is crucial for

designing and troubleshooting experiments.
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To cite this document: BenchChem. [Application Notes and Protocols for Reactions Involving
α-Chloro Ketones]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1526085/docs#application-notes-and-protocols-for-
reactions-involving-chloro-ketones]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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